Cas no 1353980-89-8 ((4-(Aminomethyl)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone hydrochloride)

• Product Name: (4-(Aminomethyl)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone hydrochloride
• CAS No: 1353980-89-8
• MF: C₁₅H₂₁ClN₂O₃
• MW: 312.791843175888
• MDL: MFCD21098927
• CID: 2091488
• PubChem ID: 66570188
• Update Time: 2025-10-29

(4-(Aminomethyl)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-(Aminomethyl)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone hydrochloride
• DB-235089
• [4-(aminomethyl)piperidin-1-yl]-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone;hydrochloride
• 1353980-89-8
• 1-[1-(2,3-DIHYDRO-1,4-BENZODIOXINE-6-CARBONYL)PIPERIDIN-4-YL]METHANAMINE HYDROCHLORIDE
• AKOS024464050
• (4-(Aminomethyl)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanonehydrochloride
• (4-Aminomethyl-piperidin-1-yl)-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-methanone hydrochloride

• MDL： MFCD21098927
• Inchi： 1S/C15H20N2O3.ClH/c16-10-11-3-5-17(6-4-11)15(18)12-1-2-13-14(9-12)20-8-7-19-13;/h1-2,9,11H,3-8,10,16H2;1H
• InChI Key： REAYQHOUGDWMAK-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC2=C(C=1)OCCO2)N1CCC(CN)CC1

Computed Properties

• Exact Mass: 312.1240702g/mol
• Monoisotopic Mass: 312.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų

(4-(Aminomethyl)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone hydrochloride Security Information

• Storage Condition：(BD288024)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on (4-(Aminomethyl)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone hydrochloride

Introduction to (4-(Aminomethyl)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone Hydrochloride

The compound (4-(Aminomethyl)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone hydrochloride, with the CAS number 1353980-89-8, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for drug development.

The molecular structure of this compound is characterized by a piperidine ring system, which is a six-membered saturated ring containing one nitrogen atom. The piperidine moiety is further substituted with an aminomethyl group at the 4-position, contributing to the compound's pharmacokinetic properties. The other part of the molecule consists of a 2,3-dihydrobenzo[b][1,4]dioxin ring system, which is fused with a benzene ring and contains two oxygen atoms in a dioxin arrangement. This structural feature enhances the compound's stability and bioavailability.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemistry and conformational flexibility. Advanced computational methods, such as molecular docking and quantum mechanics calculations, have been employed to study its interaction with biological targets. These studies have revealed that the compound exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are critical in various physiological processes.

In terms of pharmacological activity, (4-(Aminomethyl)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone hydrochloride has shown potential as a modulator of neurotransmitter systems. Preclinical studies have demonstrated its ability to influence dopamine and serotonin signaling pathways, suggesting its potential application in the treatment of neurological disorders such as Parkinson's disease and depression.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability. Recent advancements in solid-state chemistry have enabled the optimization of its crystalline form, further improving its bioavailability and efficacy.

In conclusion, (4-(Aminomethyl)piperidin-1-yl)(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methanone hydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising pharmacological properties, positions it as a strong candidate for future drug development efforts.